2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride

• IUPAC Name: 2-[3-(difluoromethyl)cyclobutyl]ethanamine;hydrochloride
• InChI: InChI=1S/C7H13F2N.ClH/c8-7(9)6-3-5(4-6)1-2-10;/h5-7H,1-4,10H2;1H
• InChI Key: GWPURGYTMRLJHS-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC1C(F)F)CCN.Cl
• Molecular Formula: C7H14ClF2N
• Molecular Weight: 185.64 g/mol
• CAS No.: 2241139-00-2

Description

2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride is a chemical compound with the molecular formula C6H11F2N·HCl. It is known for its unique structure, which includes a difluoromethyl group attached to a cyclobutyl ring, making it a subject of interest in various scientific fields .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of difluoromethylating agents in the presence of catalysts to achieve the desired substitution on the cyclobutyl ring .

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactions under controlled conditions to ensure high yield and purity. The process often includes steps such as purification through crystallization or distillation to obtain the final product in its hydrochloride salt form .

Chemical Reactions Analysis

Types of Reactions

2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: It can participate in substitution reactions where the difluoromethyl group or the ethanamine group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and halogenating agents for substitution reactions. The conditions vary depending on the desired reaction, typically involving controlled temperatures and pressures .

Major Products Formed

The major products formed from these reactions depend on the type of reaction. For example, oxidation may yield difluoromethyl ketones, while reduction can produce various amine derivatives .

Scientific Research Applications

2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for creating more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic uses, including its role as a precursor in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to certain enzymes or receptors, influencing various biochemical pathways. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-(3,3-Difluorocyclobutyl)ethanamine hydrochloride
• 2-(3-Phenylpiperidin-1-yl)ethanamine hydrochloride
• 2-(2,3-Dihydro-1H-indol-1-yl)ethanamine dihydrochloride

Uniqueness

2-[3-(Difluoromethyl)cyclobutyl]ethanamine;hydrochloride is unique due to its difluoromethyl group, which imparts distinct chemical properties such as increased stability and reactivity. This makes it a valuable compound for various synthetic and research applications .